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Compound of Interest

Compound Name: 3-Bromo-1h-indole

Cat. No.: B074566

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged
structure” due to its prevalence in natural products and its ability to interact with a wide array of
biological targets.[1][2][3] Within this esteemed class of heterocycles, 3-Bromo-1H-indole
emerges as a pivotal building block for drug discovery and organic synthesis. Its unique
electronic and steric properties, conferred by the bromine substituent at the electron-rich C3
position, provide a versatile handle for constructing complex molecular architectures.

This guide offers a comprehensive technical overview of 3-Bromo-1H-indole, moving beyond
a simple recitation of data. It is designed to provide researchers and drug development
professionals with a practical understanding of its properties, synthesis, reactivity, and
handling. We will delve into the causality behind experimental choices and provide self-
validating protocols, ensuring scientific integrity and empowering researchers to leverage this
compound's full potential in their work.

Core Physicochemical & Molecular Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its
effective application. 3-Bromo-1H-indole is typically a powder or solid, whose identity and
purity are confirmed by a combination of physical constants and spectroscopic data.[4][5]

Chemical Identity and Structure

The structure of 3-Bromo-1H-indole, featuring a bromine atom at the third position of the
indole ring, is fundamental to its reactivity.
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Caption: Chemical Structure of 3-Bromo-1H-indole.

Quantitative Data Summary

The following table consolidates the key physicochemical properties of 3-Bromo-1H-indole,

compiled from various chemical data sources. These parameters are critical for reaction

planning, purification, and analytical method development.

Property Value Source(s)
Molecular Formula CsHsBrN [61I71819110]11]
Molecular Weight 196.04 g/mol [61I7191112]
CAS Number 1484-27-1 [4116]1181191[13]
Appearance Powder, orange solid [415]
Melting Point 60-67 °C [41161[8]
Boiling Point 316.9 °C @ 760 mmHg; 154- (61(6]

155 °C @ 3 Torr
Density ~1.66 g/cm3 (Predicted) [6]
pKa 15.33 + 0.30 (Predicted) [6][8]
LogP 2.93 [6]
XLogP3 33 [61[7]
InChi Key YHIWBVHIGCRVLE- AIL2]

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)Br

[6]7]

Spectroscopic Signature for Structural Verification

In any research or development setting, unambiguous structural confirmation is non-negotiable.

Spectroscopic methods provide the necessary evidence of identity and purity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: The proton NMR spectrum is expected to show a characteristic broad singlet for
the N-H proton, typically downfield. The aromatic region will display a series of multiplets
corresponding to the protons on the benzene ring, and a distinct signal for the C2 proton.
The coupling patterns are essential for confirming the substitution pattern.

o 183C NMR: The carbon spectrum will show eight distinct signals. The signal for the bromine-
substituted C3 will be shifted relative to unsubstituted indole. Public databases confirm the
availability of reference spectra.[7]

e Mass Spectrometry (MS):

o GC-MS analysis will reveal a molecular ion peak (M+) and a characteristic isotopic pattern
(M+2) of nearly equal intensity, which is the definitive signature of a monobrominated
compound.[7]

Expert Insight: The combination of a correct melting point, the characteristic bromine isotope
pattern in MS, and a clean NMR spectrum provides a robust, self-validating system for
confirming the identity and assessing the purity of synthesized or purchased 3-Bromo-1H-
indole.

Synthesis and Purification: A Validated Protocol

The most common and efficient synthesis of 3-Bromo-1H-indole involves the direct
electrophilic bromination of indole. The C3 position is highly activated towards electrophiles,
allowing for selective functionalization.

Workflow: Synthesis via Electrophilic Bromination

Caption: General workflow for the synthesis of 3-Bromo-1H-indole.

Step-by-Step Experimental Protocol

e Preparation: To a solution of indole (1 equivalent) in a suitable solvent (e.g., THF or DMF) in
a round-bottom flask equipped with a magnetic stirrer, cool the mixture to 0 °C using an ice
bath.

o Causality: Indole is highly reactive. Performing the reaction at reduced temperature helps
control the reaction rate and minimizes the formation of polysubstituted byproducts.
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e Bromination: Add N-Bromosuccinimide (NBS) (1.05 equivalents) portion-wise over 15-20
minutes, ensuring the internal temperature does not rise significantly.[12]

o Causality: NBS is chosen as a mild and safe source of electrophilic bromine, offering high
selectivity for the C3 position of the indole ring. Portion-wise addition prevents a rapid
exotherm.

e Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room
temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting indole is consumed.

e Quenching: Once the reaction is complete, quench by adding a saturated aqueous solution
of sodium thiosulfate (NazS203) to consume any unreacted bromine.

o Workup & Extraction: Dilute the mixture with water and extract the product into an organic
solvent such as ethyl acetate (3x). Combine the organic layers, wash with brine, dry over
anhydrous magnesium sulfate (MgSOa), filter, and concentrate under reduced pressure.[5]

« Purification: Purify the crude residue by flash column chromatography on silica gel, typically
using a gradient of ethyl acetate in hexanes.[5]

o Validation: The purity of the collected fractions should be confirmed by TLC.

e Final Product: Combine the pure fractions and remove the solvent in vacuo to yield 3-
Bromo-1H-indole as a solid. Confirm identity and purity using NMR, MS, and melting point
analysis.

Reactivity and Synthetic Applications
The bromine atom in 3-Bromo-1H-indole is not merely a placeholder; it is a versatile functional
group that unlocks a vast chemical space for drug discovery.

Caption: Key reactivity pathways of 3-Bromo-1H-indole.

» Electrophilic Character: The presence of the bromine atom enhances the electrophilic
character of the indole ring system, making it susceptible to various synthetic
transformations.[14]
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e Cross-Coupling Reactions: As an aryl bromide, it is an excellent substrate for palladium-
catalyzed cross-coupling reactions. This allows for the straightforward introduction of aryl,
heteroaryl, alkyl, and alkynyl groups at the C3 position, a critical strategy for library synthesis
in drug discovery programs.[15]

e N-H Functionalization: The acidic N-H proton can be readily deprotonated with a suitable
base, allowing for alkylation, acylation, or installation of protecting groups (e.g., Boc, Ts) on
the indole nitrogen.[16][17]

» Halogen-Metal Exchange: Treatment with organolithium reagents can facilitate a halogen-
metal exchange, generating a potent nucleophile at the C3 position for subsequent reaction
with various electrophiles.

Safety, Handling, and Storage

Adherence to proper safety protocols is paramount when working with any chemical
intermediate.

Hazard Identification

According to Globally Harmonized System (GHS) classifications, 3-Bromo-1H-indole is
considered hazardous.[7]

o Health Hazards: Harmful if swallowed, inhaled, or in contact with skin.[7][18][19] It causes
skin and serious eye irritation and may cause respiratory irritation.[7][18][19][20]

e Physical Hazards: May be a flammable solid.[7]

Recommended Handling Procedures

e Always handle 3-Bromo-1H-indole inside a certified chemical fume hood.[18]

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-
resistant gloves (e.g., nitrile), and safety goggles or a face shield.[21][22][23]

e Avoid generating dust.[18][21][24]

o Ensure eyewash stations and safety showers are readily accessible.[25]
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Storage and Stability

Proper storage is crucial to maintain the compound's integrity and ensure its long-term stability.

» Conditions: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[9][16]
[18]

» Temperature: Recommended storage temperatures vary by supplier, ranging from
refrigerated (2-8 °C) to freezer (-20 °C or -70 °C) conditions for long-term stability.[4][10][26]

e Incompatibilities: Keep away from strong oxidizing agents.[25]

Conclusion

3-Bromo-1H-indole is far more than a simple halogenated heterocycle; it is a strategic tool for
molecular innovation. Its well-defined physicochemical properties, predictable reactivity, and
established synthetic protocols make it an invaluable asset for researchers in organic synthesis
and medicinal chemistry. By understanding the principles outlined in this guide, scientists can
confidently and safely utilize 3-Bromo-1H-indole to construct novel molecules with the
potential to address significant challenges in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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